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Application Notes and Protocols for Lanatos-C
Preparing Lanatoside C Stock Solutions for
Preclinical Research
Introduction
Lanatoside C is a cardiac glycoside derived from the woolly foxglove plant (Digitalis lanata)[1].

Traditionally used in the management of cardiac arrhythmias and congestive heart failure,

recent preclinical studies have unveiled its potent antiviral and anti-cancer properties[2][3][4].

These findings have spurred increased interest in its therapeutic potential for a range of

diseases. Lanatoside C exerts its biological effects primarily through the inhibition of the

Na+/K+-ATPase pump, a ubiquitous transmembrane protein[1][5]. This inhibition leads to a

cascade of downstream effects, including the modulation of multiple signaling pathways crucial

for cell survival and proliferation[2][3].

These application notes provide detailed protocols for the preparation, storage, and handling of

Lanatoside C stock solutions to ensure experimental reproducibility and accuracy.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for Lanatoside
C.
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Parameter Value Solvent/Conditions Source

Molecular Weight 985.12 g/mol N/A [2][6]

Solubility 50 mg/mL (50.76 mM)
DMSO (with

sonication)
[7][8][9]

100 mg/mL (101.51

mM)
Fresh DMSO [2]

2 mg/mL (2.03 mM)
Ethanol (with

sonication)
[8]

Very low Water [1][6]

Storage (Powder)
-20°C for up to 3

years
N/A [2][9]

Storage (Stock

Solution)
-80°C for up to 1 year In solvent [2][9]

-20°C for up to 1

month
In solvent [2]

Typical In Vitro

Concentration Range
50 nM to 1 µM Cell culture medium [10]

Reported IC50

(Dengue Virus)
0.19 µM HuH-7 cells [7]

Experimental Protocols
Preparation of a 10 mM Lanatoside C Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Lanatoside C in dimethyl

sulfoxide (DMSO).

Materials:

Lanatoside C powder (≥97% purity)
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Anhydrous or fresh, high-purity dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-warming: Allow the Lanatoside C powder and DMSO to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Lanatoside C powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 9.85 mg of Lanatoside C (Molecular

Weight: 985.12 g/mol ).

Dissolution:

Add the weighed Lanatoside C powder to a sterile amber vial.

Add the appropriate volume of fresh DMSO. For a 10 mM solution, add 1 mL of DMSO for

every 9.85 mg of powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[8][9]

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes. This minimizes freeze-thaw cycles which can degrade the compound.[2]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2][9] For short-term

storage, -20°C is suitable for up to one month.[2]

Note on DMSO: The use of fresh, anhydrous DMSO is critical as moisture can reduce the

solubility of Lanatoside C.[2]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for in vitro experiments.

Materials:

10 mM Lanatoside C stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Lanatoside C stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations.

Important: Ensure the final concentration of DMSO in the cell culture medium is kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[10]
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Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of Lanatoside C used in your experiment.

Application to Cells: Add the prepared working solutions to your cell cultures and incubate for

the desired experimental duration.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing Lanatoside C stock and working

solutions.
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Workflow for Preparing Lanatoside C Solutions

Stock Solution Preparation

Working Solution Preparation

Weigh Lanatoside C Powder

Dissolve in DMSO

Vortex/Sonicate

Aliquot and Store at -80°C

Thaw Stock Solution Aliquot

For Experiment

Serially Dilute in Culture Medium

Treat Cells
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Signaling Pathways Affected by Lanatoside C

Downstream Signaling Pathways

Cellular Effects

Lanatoside C

MAPK Pathway

attenuates

Wnt/β-catenin Pathway

attenuates

JAK-STAT Pathway

attenuates

PI3K/AKT/mTOR Pathway

attenuates

ApoptosisG2/M Cell Cycle Arrest Decreased Cell Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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